Cas no 1537457-44-5 (3-(Trifluoromethyl)-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-(Trifluoromethyl)-1,2-oxazole-4-carbaldehyde
• CAS No: 1537457-44-5
• MF: C₅H₂F₃NO₂
• MW: 165.070091724396
• CID: 5462684
• Update Time: 2023-08-28

3-(Trifluoromethyl)-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1,2-oxazole-4-carbaldehyde
• Z2732487859
• 4-Isoxazolecarboxaldehyde, 3-(trifluoromethyl)-

• Inchi： 1S/C5H2F3NO2/c6-5(7,8)4-3(1-10)2-11-9-4/h1-2H
• InChI Key： GDJURDFIVGIKBD-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CON=1)(F)F

Computed Properties

• Exact Mass: 165.00376279 g/mol
• Monoisotopic Mass: 165.00376279 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1
• Molecular Weight: 165.07